molecular formula C11H15FN2O B8490243 2-(4-Fluoro-2-methoxyphenyl)piperazine

2-(4-Fluoro-2-methoxyphenyl)piperazine

Cat. No. B8490243
M. Wt: 210.25 g/mol
InChI Key: FKAZJGJXVCGXIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Fluoro-2-methoxyphenyl)piperazine is a useful research compound. Its molecular formula is C11H15FN2O and its molecular weight is 210.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Fluoro-2-methoxyphenyl)piperazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Fluoro-2-methoxyphenyl)piperazine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(4-Fluoro-2-methoxyphenyl)piperazine

Molecular Formula

C11H15FN2O

Molecular Weight

210.25 g/mol

IUPAC Name

2-(4-fluoro-2-methoxyphenyl)piperazine

InChI

InChI=1S/C11H15FN2O/c1-15-11-6-8(12)2-3-9(11)10-7-13-4-5-14-10/h2-3,6,10,13-14H,4-5,7H2,1H3

InChI Key

FKAZJGJXVCGXIU-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)F)C2CNCCN2

Origin of Product

United States

Synthesis routes and methods

Procedure details

5,6-Dihydro-3-(4-fluoro-2-methoxyphenyl)pyrazinone was added to the solution of lithium aluminium hydride (0.46 g, 12 mmol) in diethyl ether (25 ml) and refluxed for 6 hr. Water (0.48 ml), 15% sodium hydroxide solution (0.48 ml) and again water (1.21 ml) were added to the ice-cooled solution and the precipitate was filtered and washed with dichloromethane. Combined organic layer was evaporated to give 2-(4-fluoro-2-methoxyphenyl)piperazine (0.83 g, 99%).
Name
5,6-Dihydro-3-(4-fluoro-2-methoxyphenyl)pyrazinone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0.46 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Name
Quantity
0.48 mL
Type
reactant
Reaction Step Two
Quantity
0.48 mL
Type
reactant
Reaction Step Two
Name
Quantity
1.21 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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